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Compound of Interest

Compound Name: BOC-L-phenylalanine-d5

Cat. No.: B119890 Get Quote

For researchers and professionals in the fast-paced world of drug development, the proper

management and disposal of specialized chemical reagents like BOC-L-phenylalanine-d5 is a

critical component of laboratory safety and regulatory compliance. This guide provides a clear,

step-by-step procedure for the appropriate disposal of this deuterated amino acid derivative,

ensuring the safety of laboratory personnel and the protection of the environment.

Core Disposal Principle: Professional Chemical
Waste Management
BOC-L-phenylalanine-d5, like its non-deuterated counterpart, should be treated as a chemical

waste product. The primary and recommended method of disposal is to engage a licensed

professional waste disposal service.[1] This ensures that the compound is handled and

disposed of in accordance with all applicable federal, state, and local environmental control

regulations.[1] Do not attempt to dispose of this material down the drain or in regular trash.

Step-by-Step Disposal Protocol
Material Collection:

Collect waste BOC-L-phenylalanine-d5 in a suitable, clearly labeled, and tightly sealed

container.

The label should prominently display the full chemical name: "BOC-L-phenylalanine-d5".
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Storage Pending Disposal:

Store the sealed waste container in a designated chemical waste accumulation area.

This area should be cool, dry, and well-ventilated.

Refer to the product's storage recommendations, which are typically refrigerated (+2°C to

+8°C) and desiccated, protected from light.[1]

Engage a Licensed Disposal Service:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for pickup by a licensed chemical waste disposal company.

Provide the disposal service with the Safety Data Sheet (SDS) for BOC-L-phenylalanine-
d5.

Documentation:

Maintain a record of the waste, including the quantity and date of disposal, as per your

institution's and local regulatory requirements.

Spill Management
In the event of a spill, the following steps should be taken:

Ensure Personal Safety: Wear appropriate personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat.

Containment: For solid spills, carefully sweep up the material to avoid creating dust and

place it into a labeled container for disposal.[1]

Cleanup: Clean the spill area with an appropriate solvent and cleaning materials. All

contaminated materials must also be disposed of as chemical waste.

Ventilation: Ensure the area is well-ventilated.

Quantitative Data Summary
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No specific quantitative data regarding disposal limits (e.g., permissible concentrations in waste

streams) were found in the provided safety data sheets. The general guideline is to dispose of

the entire quantity of the unused product as chemical waste.

Parameter Value

UN Number Not regulated for transport[1]

SARA 302 TPQ Not subject to reporting[1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of BOC-
L-phenylalanine-d5.
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Disposal workflow for BOC-L-phenylalanine-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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